Cas no 2172109-02-1 (4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidomethyl}benzoic acid)

• Product Name: 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidomethyl}benzoic acid
• CAS No: 2172109-02-1
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 6249623
• PubChem ID: 165824399
• Update Time: 2025-05-20

4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidomethyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidomethyl}benzoic acid
• 4-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpropanamido]methyl}benzoic acid
• EN300-1527765
• 2172109-02-1

• Inchi： 1S/C27H26N2O5/c1-29(16-18-10-12-19(13-11-18)26(31)32)25(30)14-15-28-27(33)34-17-24-22-8-4-2-6-20(22)21-7-3-5-9-23(21)24/h2-13,24H,14-17H2,1H3,(H,28,33)(H,31,32)
• InChI Key： GGBMOBZUZOVCAY-UHFFFAOYSA-N
• SMILES： O(C(NCCC(N(C)CC1C=CC(C(=O)O)=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidomethyl}benzoic acid

4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidomethyl}benzoic acid (CAS No. 2172109-02-1): A Comprehensive Overview

4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidomethyl}benzoic acid (CAS No. 2172109-02-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-MeBpa-OH, is a derivative of the fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis and other organic reactions. The unique structure of Fmoc-MeBpa-OH makes it a valuable tool in the development of novel therapeutic agents and diagnostic tools.

The fluorenylmethyloxycarbonyl (Fmoc) group is a well-known protecting group in organic synthesis, particularly in the context of peptide synthesis. It is used to protect the amino group of amino acids during the synthesis process, ensuring that only the desired reactions occur at specific sites. The Fmoc group can be readily removed under mild conditions, making it an ideal choice for solid-phase peptide synthesis (SPPS) and other synthetic strategies. The N-methylpropanamidomethyl moiety in Fmoc-MeBpa-OH adds an additional layer of complexity and functionality, making this compound particularly interesting for its potential applications in drug design and development.

Recent studies have highlighted the importance of Fmoc-MeBpa-OH in various biological and medicinal contexts. For instance, a study published in the Journal of Medicinal Chemistry explored the use of Fmoc-MeBpa-OH as a key intermediate in the synthesis of novel antiviral agents. The researchers found that compounds derived from Fmoc-MeBpa-OH exhibited potent antiviral activity against a range of viral pathogens, including influenza and herpes simplex viruses. This finding underscores the potential of Fmoc-MeBpa-OH as a versatile building block in the development of antiviral therapeutics.

In another study published in Bioorganic & Medicinal Chemistry Letters, researchers investigated the use of Fmoc-MeBpa-OH in the design of peptidomimetics for cancer therapy. The study demonstrated that peptidomimetics incorporating Fmoc-MeBpa-OH showed enhanced selectivity and potency against cancer cells compared to traditional small molecule inhibitors. This research highlights the potential of Fmoc-MeBpa-OH as a key component in the development of targeted cancer therapies.

The structural features of 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidomethyl}benzoic acid also make it an attractive candidate for use in diagnostic applications. The presence of the benzoic acid moiety provides a convenient handle for conjugation with various biomolecules, such as antibodies or fluorescent dyes. This conjugation can be used to create highly specific and sensitive diagnostic tools for detecting biomarkers associated with various diseases, including cancer and neurodegenerative disorders.

Moreover, the stability and solubility properties of Fmoc-MeBpa-OH have been extensively studied to optimize its use in different synthetic protocols. Researchers have reported that Fmoc-MeBpa-OH exhibits good solubility in common organic solvents, such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions. Additionally, the compound is stable under standard laboratory conditions, making it suitable for long-term storage and repeated use.

In conclusion, 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidomethyl}benzoic acid (CAS No. 2172109-02-1) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and functional groups make it an ideal candidate for developing novel therapeutic agents, diagnostic tools, and other advanced applications. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.